![molecular formula C19H15Cl2N3O3S B2673854 2,4-dichloro-N-(4-(6-(ethylsulfonyl)pyridazin-3-yl)phenyl)benzamide CAS No. 921587-02-2](/img/structure/B2673854.png)
2,4-dichloro-N-(4-(6-(ethylsulfonyl)pyridazin-3-yl)phenyl)benzamide
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Description
Synthesis Analysis
While specific synthesis methods for 2,4-dichloro-N-(4-(6-(ethylsulfonyl)pyridazin-3-yl)phenyl)benzamide are not available in the search results, similar compounds such as dichlorobenzamide derivatives have been synthesized from reactions of arylamine compounds with dichlorobenzoyl chloride . The reactions were carried out in N, N’-dimethylformamide solution at 60 °C, yielding a series of dichlorobenzamide derivatives in good yields .Scientific Research Applications
- Thiazole derivatives, including compounds similar to our target molecule, have been explored for their antimicrobial potential. For instance, sulfathiazole, a thiazole-based antimicrobial drug, falls into this category .
- Researchers have synthesized and screened N-{4-[(4-amino-5-sulfanyl-4H-1,2,4-triazol-3-yl)methyl]-1,3-thiazol-2-yl}-2-substituted amide derivatives for in vitro antibacterial activity against various strains, including Staphylococcus aureus, E. coli, P. aeruginosa, and S. typhi .
- Thiazole-containing compounds have been investigated as antiviral agents. Ritonavir, an antiretroviral drug, contains a thiazole ring and is used in the treatment of HIV .
- Abafungin, an antifungal drug, also features a thiazole moiety. Investigating the antifungal potential of our compound could be valuable .
- Thiazoles have been associated with antineoplastic effects. Tiazofurin, a thiazole-based compound, exhibits antitumor activity .
- Thiazoles play a role in biological processes. For example, the thiazole ring is naturally found in Vitamin B1 (thiamine), which is essential for energy release from carbohydrates and normal nervous system function .
- Thiazole serves as a parent material for various chemical compounds, including sulfur drugs, biocides, fungicides, and dyes. Its versatile structure allows for diverse synthetic applications .
Antimicrobial Activity
Antiviral Properties
Antifungal Activity
Antineoplastic (Cancer) Potential
Biological Applications
Chemical Reactions and Synthesis
properties
IUPAC Name |
2,4-dichloro-N-[4-(6-ethylsulfonylpyridazin-3-yl)phenyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H15Cl2N3O3S/c1-2-28(26,27)18-10-9-17(23-24-18)12-3-6-14(7-4-12)22-19(25)15-8-5-13(20)11-16(15)21/h3-11H,2H2,1H3,(H,22,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DPSAUYMZJABLQV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCS(=O)(=O)C1=NN=C(C=C1)C2=CC=C(C=C2)NC(=O)C3=C(C=C(C=C3)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H15Cl2N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
436.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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